Cas no 2228908-29-8 (5,5-dimethoxypiperidine-3-carboxamide hydrochloride)

• Product Name: 5,5-dimethoxypiperidine-3-carboxamide hydrochloride
• CAS No: 2228908-29-8
• MF: C₈H₁₇ClN₂O₃
• MW: 224.685181379318
• CID: 5860851
• PubChem ID: 137964398
• Update Time: 2025-05-24

5,5-dimethoxypiperidine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethoxypiperidine-3-carboxamide hydrochloride
• 2228908-29-8
• 5,5-dimethoxypiperidine-3-carboxamide;hydrochloride
• Z3247946937
• EN300-1722470
• starbld0031087

• Inchi： 1S/C8H16N2O3.ClH/c1-12-8(13-2)3-6(7(9)11)4-10-5-8;/h6,10H,3-5H2,1-2H3,(H2,9,11);1H
• InChI Key： ZPWCLBBWFQLKKM-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1(CNCC(C(N)=O)C1)OC

Computed Properties

• Exact Mass: 224.0927701g/mol
• Monoisotopic Mass: 224.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6Ų

Additional information on 5,5-dimethoxypiperidine-3-carboxamide hydrochloride

Introduction to 5,5-dimethoxypiperidine-3-carboxamide hydrochloride (CAS No. 2228908-29-8)

5,5-dimethoxypiperidine-3-carboxamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2228908-29-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom and two methoxy substituents at the 5-position. The presence of a carboxamide group at the 3-position and its hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further exploration in drug development.

The structure of 5,5-dimethoxypiperidine-3-carboxamide hydrochloride is meticulously designed to interact with biological targets in a specific manner. The piperidine core is a common motif in many bioactive molecules due to its ability to adopt favorable conformational shapes that can fit into enzyme active sites or receptor binding pockets. The methoxy groups contribute to hydrophobic interactions, while the carboxamide moiety can engage in hydrogen bonding, both of which are critical for molecular recognition processes.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores due to their versatility and efficacy in modulating various biological pathways. Researchers have been particularly intrigued by their potential applications in the treatment of neurological disorders, infectious diseases, and cancer. The unique structural features of 5,5-dimethoxypiperidine-3-carboxamide hydrochloride make it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The carboxamide group can be further functionalized through various chemical reactions, allowing chemists to tailor its properties for specific applications. For instance, it can be converted into esters, amides, or other derivatives that may exhibit enhanced pharmacological activity or improved pharmacokinetic profiles.

The hydrochloride salt form of 5,5-dimethoxypiperidine-3-carboxamide hydrochloride is particularly advantageous from a formulation perspective. Salts are often used in pharmaceuticals to improve stability, solubility, and dissolution rate, all of which are critical factors in drug delivery systems. This makes it easier to formulate the compound into oral tablets, injectables, or other dosage forms that can be administered to patients effectively.

Recent studies have begun to explore the biological activity of 5,5-dimethoxypiperidine-3-carboxamide hydrochloride and its derivatives. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes or receptors implicated in disease pathways. For example, modifications to the piperidine ring or the carboxamide group could lead to compounds with potent antiviral or anti-inflammatory properties. These findings are particularly exciting as they highlight the compound's potential as a starting point for drug discovery efforts.

The synthesis of 5,5-dimethoxypiperidine-3-carboxamide hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps typically include nucleophilic substitution reactions to introduce the methoxy groups, followed by amidation reactions to attach the carboxamide moiety. The final step involves converting the free base into its hydrochloride salt through reaction with hydrochloric acid.

In terms of analytical characterization, 5,5-dimethoxypiperidine-3-carboxamide hydrochloride can be readily identified using standard spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, chromatographic methods like high-performance liquid chromatography (HPLC) can be employed for quantitative analysis and purification purposes.

The pharmaceutical industry is constantly seeking novel compounds that can address unmet medical needs. 5,5-dimethoxypiperidine-3-carboxamide hydrochloride represents a promising candidate due to its unique structural features and potential biological activity. As research continues to uncover new applications for this compound and its derivatives, it is likely that we will see further development efforts aimed at optimizing its pharmacological properties and exploring new therapeutic indications.

In conclusion,5,5-dimethoxypiperidine-3-carboxamide hydrochloride (CAS No. 2228908-29-8) is a structurally interesting compound with significant potential in pharmaceutical research. Its piperidine core combined with functional groups such as methoxy and carboxamide makes it a versatile scaffold for drug development. With ongoing studies exploring its biological activity and synthetic pathways, this compound holds promise for future therapeutic applications across various disease areas.